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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for benzenesulfonic anhydride. Understanding these parameters is critical for

ensuring the compound's integrity and reactivity in research and development settings. This

document outlines the known stability profile, optimal storage and handling procedures, and

methodologies for assessing its degradation.

Chemical and Physical Properties
Benzenesulfonic anhydride ((C₆H₅SO₂)₂O) is a white to light orange crystalline solid.[1] It is a

highly reactive organosulfur compound, primarily utilized as a potent electrophile and

dehydrating agent in organic synthesis.[2] Its reactivity stems from the anhydride functionality,

which makes the benzenesulfonyl group an excellent leaving group in nucleophilic substitution

reactions.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1280428?utm_src=pdf-interest
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5173273.htm
https://www.benchchem.com/product/b1280428
https://www.benchchem.com/product/b1280428
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₁₀O₅S₂ [3]

Molecular Weight 298.33 g/mol [3][4]

Appearance
White to light yellow to light

orange powder to crystal
[1][4]

Melting Point

60-85 °C (softens around 55

°C); 88-91 °C (softens around

75 °C)

[1]

Boiling Point 463.7 ± 28.0 °C (Predicted) [1]

Density 1.439 ± 0.06 g/cm³ (Predicted) [1]

Stability Profile
The primary factor affecting the stability of benzenesulfonic anhydride is its extreme

sensitivity to moisture. It readily undergoes hydrolysis to form benzenesulfonic acid. This high

reactivity with water necessitates stringent control of the storage environment to prevent

degradation.

Hydrolytic Stability
Benzenesulfonic anhydride reacts with water to yield two molecules of benzenesulfonic acid.

This is the most significant degradation pathway.
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Hydrolysis

Optimal Storage Conditions Handling Workflow
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(2-8°C or RT)
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Store under Optimal Conditions
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Hydrolytic Stability Assessment Thermal Stability Assessment

Sample Preparation

Controlled Humidity/Temperature Chamber

HPLC Analysis at Time Points

Degradation Kinetics Determination

Sample Preparation

TGA/DSC Analysis

Decomposition Profile Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280428#stability-and-storage-conditions-for-
benzenesulfonic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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